Cas no 1469033-19-9 (2-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)azetidine)

• Product Name: 2-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)azetidine
• CAS No: 1469033-19-9
• MF: C₁₁H₁₂BrNO₂
• MW: 270.122482299805
• CID: 6517968
• PubChem ID: 65804418
• Update Time: 2025-10-28

2-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)azetidine Chemical and Physical Properties

Names and Identifiers

• 2-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)azetidine
• Azetidine, 2-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)-
• 2-(8-Bromo-2,3-dihydrobenzo[b][1,4]dioxin-6-yl)azetidine

• Inchi： 1S/C11H12BrNO2/c12-8-5-7(9-1-2-13-9)6-10-11(8)15-4-3-14-10/h5-6,9,13H,1-4H2
• InChI Key： HZBOOKQMVSJXAF-UHFFFAOYSA-N
• SMILES： N1CCC1C1=CC(Br)=C2OCCOC2=C1

Experimental Properties

• Density: 1.532±0.06 g/cm3(Predicted)
• Boiling Point: 344.5±42.0 °C(Predicted)
• pka: 10.03±0.40(Predicted)

Additional information on 2-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)azetidine

2-(8-Bromo-2,3-Dihydro-1,4-Benzodioxin-6-Yl)Azetidine: A Comprehensive Overview

2-(8-Bromo-2,3-Dihydro-1,4-Benzodioxin-6-Yl)Azetidine, also known by its CAS Registry Number 1469033-19-9, is a complex organic compound with a unique structure that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of azetidines, which are four-membered ring structures with one nitrogen atom. The presence of the bromine atom at the 8-position of the benzodioxin ring adds to its chemical complexity and potential biological activity.

The core structure of this compound consists of a benzodioxin moiety, which is a benzene ring fused with a dioxane ring. The substitution pattern on the benzodioxin ring plays a crucial role in determining its pharmacological properties. The azetidine ring attached to the 6-position of the benzodioxin further enhances its structural uniqueness. Recent studies have highlighted the importance of such heterocyclic compounds in drug discovery, particularly in targeting specific receptors and enzymes involved in various disease states.

Recent research has focused on understanding the synthesis and biological activity of 2-(8-Bromo-2,3-Dihydro-1,4-Benzodioxin-6-Yl)Azetidine. One study published in 2023 explored its potential as a kinase inhibitor, demonstrating promising results in vitro. The bromine substituent was found to significantly influence the compound's binding affinity to target proteins, suggesting its role in modulating pharmacokinetic properties.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic aromatic substitution and cyclization reactions. The use of transition metal catalysts has been shown to improve reaction efficiency and yield. Researchers have also investigated the stereochemical outcomes of these reactions, emphasizing the importance of controlling stereochemistry to achieve desired biological activity.

The pharmacokinetic profile of 2-(8-Bromo-2,3-Dihydro-1,4-Benzodioxin-6-Yl)Azetidine has been evaluated in preclinical models. Studies indicate that it exhibits moderate solubility and permeability, which are critical factors for drug absorption and bioavailability. Additionally, preliminary toxicity studies suggest that it has a favorable safety profile at therapeutic doses.

Another area of interest is the potential application of this compound in treating neurodegenerative diseases. Preclinical data suggest that it may possess neuroprotective properties by inhibiting oxidative stress and modulating inflammatory pathways. These findings align with current trends in drug development targeting age-related diseases.

In conclusion, 2-(8-Bromo-2,3-Dihydro-1,4-Benzodioxin-6-Yl)Azetidine represents a promising lead compound with diverse applications in medicinal chemistry. Its unique structure and biological activity make it a valuable tool for exploring novel therapeutic strategies. As research continues to unfold, this compound is expected to contribute significantly to the development of innovative drugs addressing unmet medical needs.